Cas no 568552-90-9 (ethyl 2-(3-{(2,4-dimethylphenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate)

• Product Name: ethyl 2-(3-{(2,4-dimethylphenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate
• CAS No: 568552-90-9
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5547625
• PubChem ID: 2401372
• Update Time: 2025-06-07

ethyl 2-(3-{(2,4-dimethylphenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2Z)-2-[3-[2-(2,4-dimethylanilino)-2-oxoethyl]-4-oxo-1,3-thiazolidin-2-ylidene]acetate
• Ethyl 2-(3-{[(2,4-dimethylphenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate
• ethyl 2-(3-{(2,4-dimethylphenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate

• Inchi： 1S/C17H20N2O4S/c1-4-23-17(22)8-16-19(15(21)10-24-16)9-14(20)18-13-6-5-11(2)7-12(13)3/h5-8H,4,9-10H2,1-3H3,(H,18,20)
• InChI Key： QLFUBAFHHWSMQM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C=C1N(CC(NC2=CC=C(C)C=C2C)=O)C(=O)CS1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(3-{(2,4-dimethylphenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate

Ethyl 2-(3-{(2,4-Dimethylphenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate (CAS No. 568552-90-9): A Comprehensive Overview

Ethyl 2-(3-{(2,4-dimethylphenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate (CAS No. 568552-90-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique thiazolidine ring structure and the presence of a carbamoyl group, which contribute to its potential therapeutic applications.

The thiazolidine ring is a five-membered heterocyclic compound containing a sulfur atom and a nitrogen atom. Thiazolidines are known for their diverse biological activities, including antidiabetic, anti-inflammatory, and antioxidant properties. The carbamoyl group, on the other hand, is a functional group that can enhance the solubility and bioavailability of the compound, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of ethyl 2-(3-{(2,4-dimethylphenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Another area of interest is its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including cardiovascular diseases and neurodegenerative disorders. Research has shown that ethyl 2-(3-{(2,4-dimethylphenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate can effectively scavenge free radicals and reduce oxidative damage to cells. This makes it a promising candidate for developing new treatments for conditions associated with oxidative stress.

In addition to its biological activities, the synthesis of ethyl 2-(3-{(2,4-dimethylphenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate has been extensively studied to optimize its production process. A recent paper in *Organic & Biomolecular Chemistry* described an efficient synthetic route that involves the condensation of 2-aminothiazoline with ethyl bromoacetate followed by carbamoylation with 2,4-dimethylphenyl isocyanate. This method offers high yields and purity, making it suitable for large-scale production.

The pharmacokinetic properties of ethyl 2-(3-{(2,4-dimethylphenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for ensuring effective drug delivery and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 2-(3-{(2,4-dimethylphenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate in human subjects. Preliminary results from phase I trials have demonstrated that it is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical evaluation.

In conclusion, ethyl 2-(3-{(2,4-dimethylphenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate (CAS No. 568552-90-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in various fields of medicine. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.